Cas no 134907-17-8 ((2E)-N-{4-[(1-benzylpiperidin-4-yl)sulfamoyl]phenyl}-N-methyl-3-[4-(methylsulfonyl)phenyl]prop-2-enamide)

• Product Name: (2E)-N-{4-[(1-benzylpiperidin-4-yl)sulfamoyl]phenyl}-N-methyl-3-[4-(methylsulfonyl)phenyl]prop-2-enamide
• CAS No: 134907-17-8
• MF: C₂₉H₃₃N₃O₅S₂
• MW: 567.719424962997
• CID: 1236940
• PubChem ID: 6439385
• Update Time: 2025-04-20

(2E)-N-{4-[(1-benzylpiperidin-4-yl)sulfamoyl]phenyl}-N-methyl-3-[4-(methylsulfonyl)phenyl]prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• (2E)-N-{4-[(1-benzylpiperidin-4-yl)sulfamoyl]phenyl}-N-methyl-3-[4-(methylsulfonyl)phenyl]prop-2-enamide
• 2-Propenamide, N-methyl-3-(4-(methylsulfonyl)phenyl)-N-(4-(((1-(phenylmethyl)-4-piperidinyl)amino)sulfonyl)phenyl)-, (E)-
• 2-propenamide, N-methyl-3-[4-(methylsulfonyl)phenyl]-N-[4-[[[1-(phenylmethyl)-4-piperidinyl]amino]sulfonyl]phenyl]-, (2E)-
• (E)-N-[4-[(1-benzylpiperidin-4-yl)sulfamoyl]phenyl]-N-methyl-3-(4-methylsulfonylphenyl)prop-2-enamide
• CHEMBL73350
• N-(1-Benzyl-4-piperidinyl)-4-(N-methyl-N-3-(4-(methylsulfonyl)phenyl-2-propenoyl)amino)benzenesulfonamide
• 134907-17-8
• SCHEMBL8785753
• ER 3826
• ER-3826
• SCHEMBL8785770

• Inchi： 1S/C29H33N3O5S2/c1-31(29(33)17-10-23-8-13-27(14-9-23)38(2,34)35)26-11-15-28(16-12-26)39(36,37)30-25-18-20-32(21-19-25)22-24-6-4-3-5-7-24/h3-17,25,30H,18-22H2,1-2H3/b17-10+
• InChI Key： GLLQEDWASQJONE-LICLKQGHSA-N
• SMILES： S(C1C=CC(=CC=1)N(C(/C=C/C1C=CC(=CC=1)S(C)(=O)=O)=O)C)(NC1CCN(CC2C=CC=CC=2)CC1)(=O)=O

Computed Properties

• Exact Mass: 567.18616351g/mol
• Monoisotopic Mass: 567.18616351g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 39
• Rotatable Bond Count: 9
• Complexity: 1020
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 121Ų